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Compound Focus: Thioaildenafil

CAS No.: 856190-47-1

Cat. No.: S870909

Get Quote

Thioaildenafil (also known as Sulfoaildenafil) is a synthetic analog of sildenafil (Viagra). The table below

summarizes its core chemical and regulatory characteristics [1] [2]:

Property Description

Systematic
Name

5-[5-[(3S,5R)-3,5-dimethylpiperazin-1-yl]sulfonyl-2-ethoxyphenyl]-1-methyl-3-propyl-
4H-pyrazolo[4,3-d]pyrimidine-7-thione [1]

Other Names Sulfoaildenafil, Sildenafil thione, Thiomethisosildenafil [1] [2]

Molecular
Formula

C₂₃H₃₂N₆O₃S₂ [1] [2]

Molar Mass 504.67 g·mol⁻¹ [1] [2]

CAS Number Not specified in search results

Legal Status Not approved as a pharmaceutical by any regulatory agency (e.g., FDA) [1] [2]

Key Structural Features and Analytical Data

Thioaildenafil is a designer analogue created through specific structural modifications to the sildenafil

molecule to circumvent patents and regulations [1] [2].
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Core Structure: It is based on a pyrazolo[4,3-d]pyrimidine-7-thione core structure [1] [2].

Key Modifications: Compared to sildenafil, Thioaildenafil features two critical changes:
Thioketone Group: A sulfur atom (S) replaces the oxygen atom in the ketone group of the

pyrazolopyrimidine ring, forming a thione group (-C=S) [1] [2].
Dimethylpiperazine Ring: The piperazine ring is substituted with methyl groups at the 3 and 5

positions, making it a 3,5-dimethylpiperazine [1] [2].

The following diagram illustrates the core structural relationship between Sildenafil and its analog,

Thioaildenafil:

Sildenafil

Key Analog Modifications

Base Structure

Thioaildenafil Oxygen to Sulfur
(Pyrazolopyrimidine ring)

4-methyl to 3,5-dimethyl
(Piperazine ring)

Click to download full resolution via product page

Structural derivation of Thioaildenafil from Sildenafil

Mechanism of Action and Biological Pathway

Thioaildenafil functions as a phosphodiesterase type 5 (PDE5) inhibitor [1] [2]. Its biological pathway

mirrors that of approved drugs like sildenafil.

Mode of Action: It inhibits the PDE5 enzyme, which is responsible for breaking down cyclic
guanosine monophosphate (cGMP) in the smooth muscle cells of the corpus cavernosum. This leads

to increased levels of cGMP, enhancing smooth muscle relaxation and blood flow, which facilitates
penile erection [2].
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Lack of Formal Testing: While in vitro studies demonstrate its PDE5 inhibitory activity,

Thioaildenafil has undergone no formal safety or efficacy testing in humans or animals [1] [2].
Its biological effects and health risks in humans are not fully known.

The diagram below outlines the cellular signaling pathway through which PDE5 inhibitors like

Thioaildenafil produce their effect:
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PDE5 inhibitor mechanism in penile erection pathway

Synthesis and Isolation Protocols

The search results do not contain a full, detailed synthesis protocol for Thioaildenafil from basic starting

materials. However, they provide key information on its origin and one specific synthetic application.

Initial Patent: Thioaildenafil was first reported in a 2005 patent (WO 2005058899) by Li et al., which
covers pyrazolopyrimidinethione derivatives and their preparation [1] [2].

Use as a Precursor: A 2011 study identified and synthesized another analogue, Mutaprodenafil, by
using Thioaildenafil as a starting material [3]. This confirms the use of Thioaildenafil in synthetic
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routes for creating further derivatives.

Isolation from Supplements: The compound is typically isolated from adulterated dietary
supplements using techniques like silica gel column chromatography [2].

Detection and Analytical Methodologies

Due to its use as an adulterant, several analytical methods have been developed and can be used for its

identification and characterization. The general workflow for analyzing a suspect supplement is outlined

below:
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Analytical workflow for identifying unapproved PDE5 inhibitors

Chromatography: Liquid Chromatography (LC) and High-Performance Liquid Chromatography
(HPLC) are used for initial separation and detection [2].

Mass Spectrometry (MS): Various MS techniques are crucial for accurate identification.
LC-MS and LC-MS/MS: Used to distinguish Thioaildenafil from other analogues like

thiohomosildenafil by their mass fragmentation patterns (e.g., characteristic fragments at m/z
58, 72, 355 for thiohomosildenafil) [2].

Fourier Transform Ion Cyclotron Resonance Mass Spectrometry (FTICR-MS): Provides
high-accuracy mass measurement for definitive structure elucidation [1] [2].

Nuclear Magnetic Resonance (NMR): ¹H-NMR and ¹³C-NMR spectrometry are used for detailed
structural analysis [2].

X-ray Crystallography: Has been used to determine the precise molecular structure and identify
polymorphs, which can affect the chemical and biological properties of the compound [1] [2].

Health Risks and Regulatory Status

Significant Health Risk: The primary concern is the unknown safety profile. As an unapproved

substance that has not undergone clinical trials, its pharmacokinetics, toxicology, and interactions
with other medications or health conditions are not understood [1] [2].

FDA Warnings: The U.S. Food and Drug Administration (FDA) has issued public warnings, stating
that sexual enhancement products containing unapproved analogues of FDA-approved drugs like

sildenafil can be harmful [1] [2].
Adulteration: It is intentionally added to "herbal" or "natural" dietary supplements to produce the

desired effect, deceiving consumers about the product's contents [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Thioaildenafil Technical Profile]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b870909#thioaildenafil-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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